Cas no 1049422-50-5 (1-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-[4-(trifluoromethyl)benzoyl]piperazine)

• Product Name: 1-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-[4-(trifluoromethyl)benzoyl]piperazine
• CAS No: 1049422-50-5
• MF: C₂₁H₂₁F₃N₆O
• MW: 430.426254034042
• CID: 5913153
• PubChem ID: 30858132
• Update Time: 2025-06-13

1-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-[4-(trifluoromethyl)benzoyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-[4-(trifluoromethyl)benzoyl]piperazine
• (4-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)(4-(trifluoromethyl)phenyl)methanone
• F5250-0752
• 1049422-50-5
• AKOS024502840
• [4-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]piperazin-1-yl]-[4-(trifluoromethyl)phenyl]methanone

• Inchi： 1S/C21H21F3N6O/c1-15-2-8-18(9-3-15)30-19(25-26-27-30)14-28-10-12-29(13-11-28)20(31)16-4-6-17(7-5-16)21(22,23)24/h2-9H,10-14H2,1H3
• InChI Key： PQJRRJZELQTDSW-UHFFFAOYSA-N
• SMILES： C(N1CCN(CC2N(C3=CC=C(C)C=C3)N=NN=2)CC1)(C1=CC=C(C(F)(F)F)C=C1)=O

Computed Properties

• Exact Mass: 430.17289380g/mol
• Monoisotopic Mass: 430.17289380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 1-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-[4-(trifluoromethyl)benzoyl]piperazine

Introduction to Compound with CAS No. 1049422-50-5 and Its Applications in Modern Pharmaceutical Research

Compound with the CAS number 1049422-50-5 is a sophisticated chemical entity that has garnered significant attention in the field of pharmaceutical research. This compound, formally known as 1-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-[4-(trifluoromethyl)benzoyl]piperazine, represents a convergence of advanced organic chemistry and pharmacological innovation. Its unique structural framework, characterized by a piperazine core adorned with a tetrazole moiety and a trifluoromethyl-substituted benzoyl group, positions it as a promising candidate for various therapeutic applications.

The piperazine ring is a well-documented pharmacophore in medicinal chemistry, known for its ability to modulate biological pathways through interactions with a wide range of targets, including enzymes and receptors. In particular, the presence of the tetrazole group introduces additional binding potential, enhancing the compound's interaction with biological systems. The trifluoromethylbenzoyl substituent further contributes to its pharmacological profile by increasing lipophilicity and metabolic stability, which are critical factors in drug design.

Recent advancements in pharmaceutical research have highlighted the importance of multifunctional compounds that can address multiple therapeutic targets simultaneously. The structure of 1-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-[4-(trifluoromethyl)benzoyl]piperazine aligns well with this trend, as its dual functionality allows for simultaneous engagement with different biological pathways. This characteristic is particularly valuable in the development of drugs for complex diseases that require a comprehensive approach.

In the realm of drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying potential lead compounds. The molecular architecture of this compound makes it an attractive candidate for computational studies, where its interactions with biological targets can be simulated to predict its pharmacological effects. Such simulations have shown that it exhibits promising binding affinity to several key enzymes and receptors involved in inflammatory and neurological disorders.

The synthesis of this compound involves multiple steps that showcase the ingenuity of modern organic chemistry. The introduction of the tetrazole ring requires precise control over reaction conditions to ensure high yield and purity. Similarly, the incorporation of the trifluoromethylbenzoyl group demands expertise in fluorinated chemistry, which has gained prominence due to its ability to enhance drug efficacy and duration of action. The synthesis process also highlights the importance of green chemistry principles, as efforts are made to minimize waste and optimize reaction efficiency.

One of the most compelling aspects of this compound is its potential application in treating neurological disorders. The piperazine core has been extensively studied for its role in modulating neurotransmitter systems, particularly serotonin and dopamine pathways. The tetrazole group further enhances its neuropharmacological potential by providing additional binding sites on neurotransmitter receptors. Preclinical studies have suggested that this compound may have therapeutic benefits in conditions such as depression, anxiety, and neurodegenerative diseases.

The trifluoromethylbenzoyl moiety also contributes to its potential as an anti-inflammatory agent. Trifluoromethyl groups are known to enhance metabolic stability and binding affinity, making them valuable in drug design. In particular, compounds containing trifluoromethylbenzoyl groups have shown promise in inhibiting inflammatory pathways by modulating key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). This dual functionality makes 1-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-[4-(trifluoromethyl)benzoyl]piperazine a versatile candidate for developing novel anti-inflammatory therapies.

Another area where this compound shows promise is in oncology research. The ability of piperazine derivatives to interact with various kinases and growth factor receptors has made them attractive candidates for cancer therapy. The tetrazole group further enhances its oncological potential by providing additional binding sites on target proteins. Preclinical studies have indicated that this compound may inhibit the growth of certain cancer cell lines by disrupting key signaling pathways involved in tumor progression.

The synthesis and characterization of this compound have also provided valuable insights into the development of new synthetic methodologies. The use of advanced catalytic systems and transition metal complexes has enabled efficient functionalization of complex molecular frameworks. These methodologies not only improve yield but also reduce environmental impact by minimizing hazardous waste generation.

In conclusion, Compound with CAS No. 1049422-50-5 represents a significant advancement in pharmaceutical research due to its unique structural features and multifunctional pharmacological profile. Its potential applications in treating neurological disorders, inflammation, and cancer make it a promising candidate for further development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a crucial role in shaping the future of medicine.